Cas no 742113-62-8 (({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate)
742113-62-8 structure
Product Name:({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate
CAS No:742113-62-8
MF:C20H21N3O6S2
MW:463.527242422104
CID:6318812
PubChem ID:2429972
Update Time:2024-01-06
({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26620981
- ({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate
- 742113-62-8
-
- Inchi: 1S/C20H21N3O6S2/c21-19(26)18-14-7-4-8-15(14)30-20(18)23-16(24)12-29-17(25)11-22-31(27,28)10-9-13-5-2-1-3-6-13/h1-3,5-6,9-10,22H,4,7-8,11-12H2,(H2,21,26)(H,23,24)/b10-9+
- InChI Key: SRESRKYQIPJWKM-MDZDMXLPSA-N
- SMILES: S1C(=C(C(N)=O)C2=C1CCC2)NC(COC(CNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)=O
Computed Properties
- Exact Mass: 463.08717775g/mol
- Monoisotopic Mass: 463.08717775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 181Ų
({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26620981-0.05g |
({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate |
742113-62-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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